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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the research

and development of biodegradable implants based on Magnesium-Yttrium (Mg-Y) alloys.

These materials hold significant promise in the medical field, particularly in orthopedics, due to

their biocompatibility, biodegradability, and mechanical properties that mimic natural bone.[1][2]

[3] The following sections will cover the key aspects of working with Mg-Y alloys, from

understanding their fundamental properties to performing critical in vitro and in vivo

evaluations.

Introduction to Biodegradable Mg-Y Alloy Implants
Magnesium (Mg) and its alloys have emerged as a new generation of biodegradable metallic

materials for medical applications.[4][5] Their key advantages include:

Biocompatibility: Magnesium is an essential ion in the human body, and its degradation

products are generally well-tolerated.[2][3]

Biodegradability: Mg alloys corrode in the physiological environment, eliminating the need for

a second surgery to remove the implant after tissue healing.[1][2][4]

Bone-like Mechanical Properties: The elastic modulus of Mg alloys is closer to that of natural

bone compared to traditional implant materials like titanium and stainless steel, which can

reduce stress shielding.[2][4]
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Yttrium (Y) is a common alloying element in biomedical magnesium alloys as it enhances

corrosion resistance and improves mechanical properties.[3] The formation of a stable

protective layer on the alloy surface in the presence of yttrium contributes to a more controlled

degradation rate, which is crucial for providing adequate support during the tissue healing

process.[3]

Data Presentation: Properties of Mg-Y Based Alloys
This section summarizes the key quantitative data for various Mg-Y based alloys from the

literature. These tables are designed for easy comparison of the mechanical and degradation

properties of different alloy compositions.

Table 1: Mechanical Properties of Selected Mg-Y Based Alloys

Alloy
Composition
(wt%)

Ultimate
Tensile
Strength (MPa)

Yield Strength
(MPa)

Elongation (%)
Elastic
Modulus (GPa)

Mg-2Y 180 - 220 120 - 160 10 - 15 42 - 45

Mg-4Y-3RE ~250 ~180 ~18 ~44

Mg-5Y 200 - 240 140 - 180 12 - 18 43 - 45

Mg-2Zn-1Y 220 - 260 160 - 200 15 - 20 41 - 44

Mg-1Zn-2Y

(WZ21)
200 - 240 150 - 190 12 - 18 42 - 45

Note: RE stands for Rare Earth elements. The properties can vary based on the processing

method (e.g., casting, extrusion).

Table 2: In Vitro Degradation Rates of Selected Mg-Y Based Alloys
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Alloy Composition
(wt%)

Immersion Medium
Degradation Rate
(mm/year)

Hydrogen
Evolution
(mL/cm²/day)

Mg-2Y SBF 0.8 - 1.5 0.3 - 0.6

Mg-4Y-3RE SBF 0.5 - 1.0 0.2 - 0.4

Mg-5Y Hank's Solution 0.7 - 1.2 0.25 - 0.5

Mg-2Zn-1Y SBF 0.6 - 1.1 0.2 - 0.45

Mg-1Zn-2Y (WZ21) SBF 0.4 - 0.8 0.15 - 0.35

Note: SBF stands for Simulated Body Fluid. The degradation rate can be influenced by the

specific composition of the SBF and the surface finish of the alloy.

Experimental Protocols
This section provides detailed methodologies for key experiments to evaluate the performance

of Mg-Y alloy implants.

In Vitro Degradation Testing
This protocol describes the immersion test to determine the in vitro degradation rate of Mg-Y

alloys.

Objective: To quantify the corrosion rate of Mg-Y alloys in a simulated physiological

environment.

Materials:

Mg-Y alloy samples (e.g., discs of 10 mm diameter and 2 mm thickness)

Simulated Body Fluid (SBF) with the following ion concentrations (in mM): Na⁺ 142.0, K⁺

5.0, Mg²⁺ 1.5, Ca²⁺ 2.5, Cl⁻ 147.8, HCO₃⁻ 4.2, HPO₄²⁻ 1.0, SO₄²⁻ 0.5. The pH should be

adjusted to 7.4 at 37°C.[3]

20% CrO₃ solution with 1% AgNO₃
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Beakers or 24-well plates

Incubator at 37°C

Analytical balance (accuracy ±0.1 mg)

Hydrogen evolution measurement setup (e.g., inverted burette over a funnel)[6]

Procedure:

Sample Preparation:

1. Mechanically grind the Mg-Y alloy samples with silicon carbide (SiC) paper up to 1200 grit.

2. Clean the samples ultrasonically in acetone for 15 minutes, followed by ethanol for 15

minutes, and then dry them in a stream of warm air.

3. Measure and record the initial weight (W₀) and surface area (A) of each sample.

Immersion:

1. Place each sample in a beaker or well of a 24-well plate containing a specific volume of

pre-warmed SBF (e.g., 20 mL per cm² of sample surface area).

2. Set up the hydrogen evolution measurement apparatus by placing an inverted funnel and

burette filled with SBF over the sample to collect any evolved hydrogen gas.

3. Incubate the setup at 37°C for predetermined time points (e.g., 1, 3, 7, 14, and 28 days).

Post-Immersion Analysis:

1. At each time point, carefully remove the samples from the SBF.

2. Record the final volume of collected hydrogen gas (Vн₂).

3. Gently rinse the samples with deionized water to remove loose corrosion products.

4. Immerse the samples in a solution of 200 g/L CrO₃ and 10 g/L AgNO₃ for approximately 1

minute at room temperature to remove the corrosion product layer.[7]
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5. Rinse the samples with deionized water and ethanol, and then dry them.

6. Measure and record the final weight (Wƒ) of the cleaned samples.

Calculation of Degradation Rate:

Weight Loss Rate (mm/year): DR = (8.76 × 10⁴ × (W₀ - Wƒ)) / (A × t × ρ) where DR is the

degradation rate in mm/year, W₀ and Wƒ are in grams, A is the surface area in cm², t is the

immersion time in hours, and ρ is the density of the alloy in g/cm³.

Hydrogen Evolution Rate (mL/cm²/day): HER = Vн₂ / (A × d) where HER is the hydrogen

evolution rate, Vн₂ is the volume of hydrogen in mL, A is the surface area in cm², and d is

the immersion time in days.

Sample Preparation Immersion in SBF

Post-Immersion Analysis Calculate Degradation Rate

Grind & Polish Samples Ultrasonic Cleaning Measure Initial Weight & Area Place in SBF at 37°C Measure Hydrogen Evolution

Remove Samples

Hydrogen Evolution Rate

Clean Corrosion Products Measure Final Weight Weight Loss Rate

Preparation Cell Treatment MTT Assay Data Analysis

Prepare Alloy Extracts Seed Osteoblasts Incubate with Extracts Add MTT Solution Add DMSO Measure Absorbance Calculate Cell Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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